Cas no 334490-72-1 (2-Butoxy-5-iodo-nicotinonitrile)

2-Butoxy-5-iodo-nicotinonitrile structure
334490-72-1 structure
Product Name:2-Butoxy-5-iodo-nicotinonitrile
CAS No:334490-72-1
MF:C10H11IN2O
MW:302.111614465714
MDL:MFCD11227174
CID:4712961
Update Time:2025-11-06

2-Butoxy-5-iodo-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-BUTOXY-5-IODO-NICOTINONITRILE
    • 2-Butoxy-5-iodo-nicotinonitrile
    • MDL: MFCD11227174
    • Inchi: 1S/C10H11IN2O/c1-2-3-4-14-10-8(6-12)5-9(11)7-13-10/h5,7H,2-4H2,1H3
    • InChI Key: XDPNTAPLDFIMIQ-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(C#N)=C1)OCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Topological Polar Surface Area: 45.9

2-Butoxy-5-iodo-nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302001-1 g
2-Butoxy-5-iodo-nicotinonitrile; 95%
334490-72-1
1g
€213.70 2022-06-11
abcr
AB302001-5 g
2-Butoxy-5-iodo-nicotinonitrile; 95%
334490-72-1
5g
€681.30 2022-06-11
TRC
B114565-250mg
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250mg
$ 420.00 2022-06-07
TRC
B114565-500mg
2-Butoxy-5-iodo-nicotinonitrile
334490-72-1
500mg
$ 700.00 2022-06-07
abcr
AB302001-1g
2-Butoxy-5-iodo-nicotinonitrile, 95%; .
334490-72-1 95%
1g
€252.10 2024-04-17
abcr
AB302001-5g
2-Butoxy-5-iodo-nicotinonitrile, 95%; .
334490-72-1 95%
5g
€811.00 2024-04-17
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